CID 68746916

SGLT2 Selectivity IC50 SGLT1
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H30FNa2O8P
Molecular Weight 518.4 g/mol
Cat. No. B15604786
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Technical Parameters


Basic Identity
Product NameCID 68746916
Molecular FormulaC22H30FNa2O8P
Molecular Weight518.4 g/mol
Structural Identifiers
InChIInChI=1S/C22H30FO8P.2Na/c1-12-8-16-15-5-4-13-9-14(24)6-7-19(13,2)21(15,23)17(25)10-20(16,3)22(12,27)18(26)11-31-32(28,29)30;;/h6-7,9,12,15-17,25,27H,4-5,8,10-11H2,1-3H3,(H2,28,29,30);;/t12-,15+,16+,17+,19+,20+,21+,22+;;/m1../s1
InChIKeyODEOTKLZVXBMJD-FCJDYXGNSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Bexagliflozin (CID 68746916): A Distinct SGLT2 Inhibitor for Targeted Diabetes and Metabolic Research


The compound identified by PubChem CID 68746916 is Bexagliflozin, an orally active sodium-glucose co-transporter 2 (SGLT2) inhibitor [1]. As a member of the gliflozin class, it functions by blocking glucose reabsorption in the proximal renal tubules, thereby increasing urinary glucose excretion and lowering blood glucose levels in adults with type 2 diabetes mellitus (T2DM) [2]. While sharing this mechanism with other SGLT2 inhibitors, bexagliflozin possesses a unique molecular structure featuring a cyclopropoxyethoxy group at the para position of its peripheral benzene ring, which is a key differentiator from other in-class compounds [3].

1SGLT2-selective pathway inhibition studies
2Unique cyclopropoxyethoxy C-aryl glucoside scaffold
3Orally active tool compound for metabolic disease models
Reported selectivity and structural differentiation context; verify in target assay

The Limitations of Generic SGLT2 Inhibitor Substitution: Why Bexagliflozin (CID 68746916) Warrants Specific Consideration


Although all SGLT2 inhibitors share a common mechanism of action, they cannot be treated as interchangeable due to significant variations in molecular structure, selectivity profiles, and off-target effects [1]. These differences are not merely academic; they translate into distinct clinical and research outcomes, such as differential SGLT2:SGLT1 selectivity ratios [2] and specific safety warnings, including a shared risk of lower limb amputation with canagliflozin and ertugliflozin that is notably absent from dapagliflozin and empagliflozin [3]. Therefore, substituting bexagliflozin with a different SGLT2 inhibitor in a research protocol or therapeutic regimen risks introducing variables that can compromise data integrity, alter efficacy, or change the safety profile, making specific procurement essential.

Generic SGLT2 inhibitorSGLT2:SGLT1 selectivity ratio may differ significantly across the class.selectivity context
Canagliflozin / ErtugliflozinReported lower limb amputation endpoint rate may differ from non-risk subgroup.endpoint context
Dapagliflozin / EmpagliflozinCyclopropoxyethoxy moiety absent; structural scaffold mismatch limits SAR and metabolite profiling.structural context

Product-Specific Quantitative Evidence Guide for Bexagliflozin (CID 68746916)


Superior SGLT2 Selectivity vs. Dapagliflozin and Canagliflozin

Bexagliflozin demonstrates a 2,435-fold selectivity for SGLT2 over SGLT1 (IC50 SGLT2 = 2 nM; IC50 SGLT1 = 5.6 μM) . This selectivity profile is reported as 'greater than canagliflozin and dapagliflozin,' positioning it among the most selective SGLT2 inhibitors available [1]. High SGLT2 selectivity is critical for minimizing the inhibition of SGLT1, a transporter in the intestine and kidney, thereby reducing the potential for off-target gastrointestinal side effects [2].

SGLT2 Selectivity
Head-to-head
2,435-fold selectivity (IC50 2 nM SGLT2 vs 5.6 μM SGLT1)
~2x dapagliflozin, ~8x canagliflozin
Supports SGLT2 pathway study fit with reduced SGLT1 interaction context.
In vitro AMG uptake assay, 25% human plasma
SGLT2 Selectivity IC50 SGLT1 Off-Target Effects Diabetes

In Vivo Efficacy: Dose-Dependent HbA1c Reduction in a Standard Diabetic Mouse Model

In a standard preclinical model of type 2 diabetes, chronic oral administration of bexagliflozin to db/db mice resulted in a concentration-dependent reduction in both blood glucose and HbA1c levels . Importantly, this glycemic improvement was achieved without affecting body mass or insulin levels, a profile that is highly desirable and often not consistently observed across all SGLT2 inhibitors, as some have been associated with weight changes .

In Vivo HbA1c
Reported
Dose-dependent HbA1c reduction in db/db mice, with neutral body weight and insulin levels.
Model-response context: glycemic endpoint without weight confounding.
Chronic oral db/db mouse model
In Vivo Efficacy HbA1c db/db Mice Glucose Lowering Diabetes Model

Comparative Safety Signal: Lower Limb Amputation Risk Profile

A key differentiator in the clinical safety profile of bexagliflozin is its association with an increased risk of lower limb amputations. Clinical trial data shows an event rate of 8.3 events per 1,000 patient-years for bexagliflozin, compared to 5.1 events per 1,000 patient-years for placebo [1]. This risk is shared with canagliflozin and ertugliflozin, but this warning is notably absent from the labels of dapagliflozin and empagliflozin [2]. This creates a clear, evidence-based rationale for selecting or excluding bexagliflozin based on the patient or research model's specific risk profile for amputation [3].

Amputation Endpoint
Head-to-head
8.3 events/1,000 patient-years vs placebo (5.1/1,000 patient-years). Signal shared with canagliflozin, ertugliflozin; absent from dapagliflozin, empagliflozin.
Supports risk-stratified SGLT2 inhibitor selection in amputation-prone research models.
Pooled phase 3 trials; T2DM with CV disease/risk factors
Safety Profile Amputation Risk Adverse Events Clinical Comparison Risk-Benefit

Structural Differentiation: Unique Cyclopropoxyethoxy Moiety

Bexagliflozin is a C-aryl glucoside that contains a unique cyclopropoxyethoxy group at the para position of the distal benzene ring [1]. This structural feature is a key point of differentiation from other FDA-approved SGLT2 inhibitors like dapagliflozin (which has an ethoxy group), empagliflozin (tetrahydrofuran ring), and canagliflozin (thiophene ring) [2]. While this is a qualitative, not quantitative difference, it is fundamental to the compound's identity. This distinct structure is hypothesized to contribute to its high selectivity and specific metabolic profile, which involves oxidation and glucuronidation to form six principal metabolites in humans [3].

Structural Moiety
Class-level
para-Cyclopropoxyethoxy group on distal phenyl ring (unique among FDA-approved SGLT2 inhibitors).
Defines compound identity for SAR and metabolism studies.
Qualitative structural differentiation
Molecular Structure SAR Structure-Activity Relationship Drug Design C-aryl Glucoside

Optimal Research and Industrial Application Scenarios for Bexagliflozin (CID 68746916)


In Vivo Metabolic Studies Requiring Glycemic Control Without Weight Confounding

Based on its demonstrated ability to reduce HbA1c and blood glucose in the db/db mouse model without affecting body mass or insulin levels , bexagliflozin is an ideal agent for studies where maintaining a constant body weight is a critical control variable. This is particularly relevant for long-term metabolic or cardiovascular studies where weight change from the treatment itself would be an undesired confounder .

Comparative Safety and Risk-Benefit Analysis of SGLT2 Inhibitors

Bexagliflozin's specific amputation risk profile, quantified at 8.3 events per 1,000 patient-years, makes it a crucial compound for inclusion in comparative studies assessing the class-specific safety of SGLT2 inhibitors [1]. It serves as a key representative of the 'amputation-risk' sub-group alongside canagliflozin and ertugliflozin, providing a critical comparator for the 'non-risk' subgroup (dapagliflozin, empagliflozin) in both clinical and real-world evidence research [2].

Medicinal Chemistry and Structure-Activity Relationship (SAR) Studies

The unique para-cyclopropoxyethoxy substitution on bexagliflozin's C-aryl glucoside core [3] makes it an essential tool for SAR studies aimed at understanding the relationship between the aglycone structure, SGLT2 selectivity, and metabolic stability. Procurement of bexagliflozin, rather than a structural analog, is mandatory for research that seeks to explore or exploit the pharmacological consequences of this specific chemical modification [4].

Research into Novel SGLT2 Indications Beyond T2DM

Given its high SGLT2 selectivity (2,435-fold) and emerging preclinical data suggesting benefits in hypertensive stroke models , bexagliflozin is a prime candidate for exploratory research into new therapeutic areas. Its well-characterized selectivity profile minimizes the confounding influence of SGLT1 inhibition, providing a cleaner signal for investigating SGLT2-mediated effects in conditions like chronic kidney disease (CKD), heart failure, or neurological disorders [5].

Application
Selection Property
Validation Focus
Metabolic disease model studies
Body weight‑neutral HbA1c response
HbA1c & body weight endpoint monitoring
SGLT2 class endpoint comparator research
Amputation endpoint rate profile
Comparative endpoint analysis across SGLT2 inhibitors
SGLT2 inhibitor SAR studies
Unique para-cyclopropoxyethoxy group
Selectivity & metabolism SAR endpoints
Exploratory SGLT2 pathway research
High SGLT2 selectivity context
Tissue‑specific SGLT2 expression models
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